Cas no 2308478-51-3 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid
• CAS No: 2308478-51-3
• MF: C₂₈H₃₆N₂O₅
• MW: 480.595848083496
• CID: 6162964
• PubChem ID: 165586049
• Update Time: 2025-07-21

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-5,5-dimethylhexanoic acid
• EN300-1575126
• 2308478-51-3

• Inchi： 1S/C28H36N2O5/c1-5-18(16-25(31)30-24(26(32)33)14-15-28(2,3)4)29-27(34)35-17-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,18,23-24H,5,14-17H2,1-4H3,(H,29,34)(H,30,31)(H,32,33)/t18-,24?/m0/s1
• InChI Key： GKEBOQRFDCFIAY-VEXWJQHLSA-N
• SMILES： O(C(N[C@@H](CC)CC(NC(C(=O)O)CCC(C)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 480.26242225g/mol
• Monoisotopic Mass: 480.26242225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid

Recent Advances in the Study of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid (CAS: 2308478-51-3)

In recent years, the compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid (CAS: 2308478-51-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promise in various applications, including drug development and peptide synthesis. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid involves a multi-step process that leverages advanced organic chemistry techniques. Recent studies have focused on optimizing the yield and purity of this compound, with particular emphasis on the use of solid-phase peptide synthesis (SPPS) methods. Researchers have reported improved protocols that reduce side reactions and enhance the efficiency of the synthesis, making the compound more accessible for further studies.

One of the key areas of interest is the biological activity of this compound. Preliminary studies suggest that it may interact with specific protein targets, potentially modulating their function in ways that could be therapeutically beneficial. For instance, recent in vitro experiments have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, pointing to its potential as an anti-inflammatory agent. Further investigations are underway to elucidate its mechanism of action and evaluate its efficacy in animal models.

In addition to its potential therapeutic applications, 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid has also been explored as a building block in peptide chemistry. Its unique structure allows for the incorporation of specific functional groups, enabling the design of novel peptides with tailored properties. Recent work has demonstrated its utility in the synthesis of peptide-based drug candidates, highlighting its versatility in medicinal chemistry.

Despite these promising findings, challenges remain in the development and application of this compound. Issues such as stability, bioavailability, and potential toxicity need to be addressed in future studies. Researchers are also exploring strategies to scale up its production while maintaining high purity and consistency, which will be critical for its transition from the laboratory to clinical settings.

In conclusion, the compound 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-5,5-dimethylhexanoic acid (CAS: 2308478-51-3) represents a promising area of research in chemical biology and pharmaceutical science. Ongoing studies are expected to further uncover its potential, paving the way for new therapeutic and synthetic applications. As the field advances, this compound may play an increasingly important role in the development of next-generation drugs and bioactive molecules.